4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid

• IUPAC Name: 4-[[methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C13H17NO5S/c1-9(20(3,18)19)12(15)14(2)8-10-4-6-11(7-5-10)13(16)17/h4-7,9H,8H2,1-3H3,(H,16,17)
• InChI Key: WTHRQYXIHQYKQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=CC=C(C=C1)C(=O)O)S(=O)(=O)C
• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol

Description

4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid, also known as MMB, is a synthetic compound that belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs). MMB has been extensively studied for its potential therapeutic applications due to its anti-inflammatory and analgesic properties.

Mechanism of Action

4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of both COX-1 and COX-2 enzymes. By doing so, it reduces the production of prostaglandins, which are responsible for inflammation, pain, and fever. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid also inhibits the production of reactive oxygen species (ROS), which can cause oxidative stress and damage to cells and tissues.
Biochemical and Physiological Effects:
4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has been shown to have anti-inflammatory, analgesic, and antioxidant effects in various animal models. It has been found to reduce inflammation and pain in models of arthritis, colitis, and neuropathic pain. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has also been shown to protect against oxidative damage in models of neurodegenerative diseases and liver damage.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid in lab experiments is its well-established mechanism of action and pharmacological properties. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid is also readily available and can be synthesized in large quantities. However, one limitation is that 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has not been extensively studied in humans, and its safety and efficacy in clinical trials are not yet known.

Future Directions

There are several future directions for the research on 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has been shown to have neuroprotective effects in animal models, and further studies are needed to determine its potential therapeutic use in humans. Another area of interest is the development of 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid derivatives with improved pharmacological properties, such as increased potency and selectivity for COX enzymes. Additionally, the safety and efficacy of 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid need to be further evaluated in clinical trials to determine its potential use in human medicine.
Conclusion:
4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid is a synthetic compound with anti-inflammatory, analgesic, and antioxidant properties. It inhibits the activity of COX enzymes and reduces the production of prostaglandins, which are responsible for inflammation and pain. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has been extensively studied in animal models and shows potential for therapeutic use in various diseases. However, further studies are needed to determine its safety and efficacy in humans and to develop 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid derivatives with improved pharmacological properties.

Synthesis Methods

4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid can be synthesized through a multistep reaction process involving the condensation of 4-aminobenzoic acid with 2-methylsulfonylpropanoyl chloride, followed by the addition of methylamine. The final product is obtained after purification and isolation.

Scientific Research Applications

4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. 4-[[Methyl(2-methylsulfonylpropanoyl)amino]methyl]benzoic acid has also been found to have antioxidant properties, which can help prevent oxidative damage to cells and tissues.